Cas no 110369-52-3 (22(S),23(S)-HOMOBRASSINOLIDE)

22(S),23(S)-HOMOBRASSINOLIDE structure
22(S),23(S)-HOMOBRASSINOLIDE structure
Product Name:22(S),23(S)-HOMOBRASSINOLIDE
CAS No:110369-52-3
MF:C29H50O6
MW:494.703710079193
CID:128798
PubChem ID:24721249
Update Time:2025-04-18

22(S),23(S)-HOMOBRASSINOLIDE Chemical and Physical Properties

Names and Identifiers

    • 22(S),23(S)-HOMOBRASSINOLIDE
    • 23(s)-homobrassinolide
    • (2R,4R,5S,16S)-15-[(2S,3S,4S,5R)-5-Ethyl-3,4-dihydroxy-6-methylheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
    • 110369-52-3
    • (5S,6R,7aR,9aS)-10-((2S,3S,4S,5R)-5-ethyl-3,4-dihydroxy-6-methylheptan-2-yl)-5,6-dihydroxy-7a,9a-dimethyltetradecahydro-1H-benzo[e]indeno[4,5-c]oxepin-3(12bH)-one
    • 22S,23S-Homobrassinolide
    • Inchi: 1S/C29H50O6/c1-7-17(15(2)3)26(33)25(32)16(4)19-8-9-20-18-14-35-27(34)22-12-23(30)24(31)13-29(22,6)21(18)10-11-28(19,20)5/h15-26,30-33H,7-14H2,1-6H3/t16-,17+,18?,19?,20?,21?,22?,23-,24+,25-,26-,28+,29+/m0/s1
    • InChI Key: HJIKODJJEORHMZ-MWVCNTFMSA-N
    • SMILES: O1C(C2C[C@@H]([C@@H](C[C@]2(C)C2CC[C@]3(C)C([C@H](C)[C@@H]([C@H]([C@H](CC)C(C)C)O)O)CCC3C2C1)O)O)=O

Computed Properties

  • Exact Mass: 494.36073931 g/mol
  • Monoisotopic Mass: 494.36073931 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 494.7
  • XLogP3: 5.2
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 107.22000
  • LogP: 3.78010

22(S),23(S)-HOMOBRASSINOLIDE Security Information

  • WGK Germany:3
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